Cas no 854035-84-0 (4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 854035-84-0
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 3107489
• PubChem ID: 3298745
• Update Time: 2025-05-21

4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol
• 4-(3-methylbutyl)-3-(phenoxymethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• NCGC00330723-01
• 4-(3-methylbutyl)-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
• 854035-84-0
• HMS2690K07
• CS-0231640
• EJB03584
• SMR000376552
• DTXSID801321091
• AKOS005199310
• CHEMBL1534345
• EN300-10918
• Z90667598
• MLS000771936
• AB00591373-07
• G36543

• Inchi： 1S/C14H19N3OS/c1-11(2)8-9-17-13(15-16-14(17)19)10-18-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,16,19)
• InChI Key： SSXZGMOCHMKNCC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2)N1CCC(C)C

Computed Properties

• Exact Mass: 277.12488341Da
• Monoisotopic Mass: 277.12488341Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 854035-84-0)

The compound 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 854035-84-0) is a heterocyclic derivative belonging to the 1,2,4-triazole family. This class of compounds has garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both a phenoxymethyl and a 3-methylbutyl substituent in this molecule enhances its lipophilicity, making it a promising candidate for drug delivery systems and bioactive formulations.

In the pharmaceutical industry, 1,2,4-triazole derivatives are widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. Researchers have explored the potential of 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol as a scaffold for designing novel therapeutic agents. Its unique structural features, including the thiol group, allow for interactions with biological targets, such as enzymes and receptors, which are critical for modulating disease pathways.

The agrochemical sector also benefits from triazole-based compounds, as they often exhibit herbicidal and fungicidal activities. The phenoxymethyl moiety in this compound may contribute to its efficacy in protecting crops from fungal infections, a topic of growing interest given the global demand for sustainable agriculture. Farmers and researchers alike are searching for eco-friendly fungicides that minimize environmental impact while maintaining high efficacy, making this compound a subject of ongoing investigation.

From a synthetic chemistry perspective, the preparation of 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to optimize its production. These methods align with the current trend toward sustainable chemical processes, which are highly sought after in both academic and industrial settings.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Recent studies have focused on improving the bioavailability of triazole derivatives, as this is a common challenge in drug development. Innovations in nanotechnology and drug formulation are being leveraged to address these issues, further highlighting the relevance of this compound in modern research.

In material science, 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol has potential applications in the development of functional materials. Its ability to form coordination complexes with metals could be exploited in catalysis or sensor technologies. This aligns with the increasing demand for smart materials that respond to environmental stimuli, a hot topic in scientific and industrial communities.

Safety and regulatory compliance are paramount when working with any chemical compound. While 854035-84-0 is not classified as hazardous under current regulations, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers are encouraged to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain high standards of quality and safety.

In conclusion, 4-(3-methylbutyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 854035-84-0) represents a versatile and promising compound with applications spanning multiple industries. Its unique structural features and potential bioactive properties make it a valuable subject for ongoing research. As the scientific community continues to explore sustainable chemistry and innovative drug design, this compound is likely to remain at the forefront of cutting-edge developments.